An In-depth Technical Guide on the Synthesis of (2-(4-(bis(2-chloroethyl)amino)phenyl)acetyl)phenylalanine
An In-depth Technical Guide on the Synthesis of (2-(4-(bis(2-chloroethyl)amino)phenyl)acetyl)phenylalanine
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a detailed overview of a plausible synthetic route for (2-(4-(bis(2-chloroethyl)amino)phenyl)acetyl)phenylalanine. This compound, a derivative of phenylalanine and a nitrogen mustard, is of interest for its potential as an alkylating agent in pharmacological research. The synthesis involves a multi-step process, beginning with the preparation of a key intermediate, 4-(bis(2-chloroethyl)amino)phenylacetic acid, followed by its coupling with L-phenylalanine.
The protocols described herein are compiled based on established and analogous chemical transformations reported in scientific literature, providing a robust framework for its synthesis.
Overall Synthesis Scheme
The synthesis can be logically divided into two primary stages:
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Synthesis of the Phenylacetic Acid Mustard Intermediate: Preparation of 4-(bis(2-chloroethyl)amino)phenylacetic acid starting from 4-aminophenylacetic acid.
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Coupling and Deprotection: Acylation of L-phenylalanine ethyl ester with the synthesized intermediate, followed by ester hydrolysis to yield the final product.
Part 1: Synthesis of 4-(bis(2-chloroethyl)amino)phenylacetic Acid
This key intermediate, also known as phenylacetic acid mustard, is a bifunctional aromatic alkylating agent.[1][2] Its synthesis is achieved through a two-step process involving hydroxyethylation of 4-aminophenylacetic acid followed by chlorination.
Step 1.1: Hydroxyethylation to form 4-(bis(2-hydroxyethyl)amino)phenylacetic Acid
This step introduces two hydroxyethyl groups onto the aromatic amine. The protocol is adapted from similar hydroxyethylation reactions of aromatic amines.[3][4]
Experimental Protocol:
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Suspend 4-aminophenylacetic acid (1.0 eq) in a mixture of water and glacial acetic acid. Stir until complete dissolution is achieved.
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To the solution, add ethylene oxide (excess, approx. 5-10 eq) with shaking.
-
Seal the reaction vessel and keep it at room temperature for 24 hours.
-
Pour the resulting clear solution into a large volume of cold water.
-
Carefully add sodium bicarbonate with stirring until the solution is slightly alkaline, leading to the precipitation of the product.
-
Extract the product with a suitable organic solvent, such as ethyl acetate.
-
Dry the organic extracts over anhydrous magnesium sulfate (MgSO₄), filter, and evaporate the solvent under reduced pressure to yield 4-(bis(2-hydroxyethyl)amino)phenylacetic acid, which may be a gummy solid.
Step 1.2: Chlorination to form 4-(bis(2-chloroethyl)amino)phenylacetic Acid
The dihydroxy intermediate is converted to the corresponding dichloro compound using a standard chlorinating agent like thionyl chloride (SOCl₂) or phosphorus oxychloride (POCl₃).[4][5]
Experimental Protocol:
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Dissolve the crude 4-(bis(2-hydroxyethyl)amino)phenylacetic acid (1.0 eq) from the previous step in a suitable anhydrous, non-protic solvent such as chloroform or dichloromethane.
-
Cool the solution in an ice bath.
-
Slowly add thionyl chloride (SOCl₂) (≥ 2.0 eq) dropwise to the stirred solution.
-
After the addition is complete, allow the reaction mixture to warm to room temperature and then reflux for 2-3 hours.
-
Monitor the reaction by thin-layer chromatography (TLC).
-
Once the reaction is complete, cool the mixture and carefully quench the excess SOCl₂ by slowly adding it to ice water.
-
Extract the product with an organic solvent, wash the organic layer with brine, dry over anhydrous Na₂SO₄, and concentrate under vacuum to obtain crude 4-(bis(2-chloroethyl)amino)phenylacetic acid.
-
The product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water).
Part 2: Synthesis of (2-(4-(bis(2-chloroethyl)amino)phenyl)acetyl)phenylalanine
This stage involves the formation of an amide bond between the synthesized phenylacetic acid mustard and the amino group of L-phenylalanine.
Step 2.1: Preparation of L-Phenylalanine Ethyl Ester Hydrochloride
To prevent side reactions, the carboxylic acid group of L-phenylalanine is protected as an ethyl ester.[6][7]
Experimental Protocol:
-
Suspend L-phenylalanine (1.0 eq) in absolute ethanol.
-
Cool the suspension in an ice bath and bubble dry hydrogen chloride gas through it, or add thionyl chloride (1.2 eq) dropwise.[6]
-
After saturation or addition, reflux the mixture for 4-6 hours.
-
Remove the solvent under reduced pressure to yield the crude L-phenylalanine ethyl ester hydrochloride.
-
Recrystallize the solid product from a mixture of absolute ethanol and diethyl ether to obtain pure white crystals.
Step 2.2: Coupling Reaction
The coupling is achieved by converting the carboxylic acid to a more reactive acid chloride, which then readily reacts with the amino ester.[7][8]
Experimental Protocol:
-
Reflux a solution of 4-(bis(2-chloroethyl)amino)phenylacetic acid (1.0 eq) in an excess of thionyl chloride (SOCl₂) for 1-2 hours to form the acid chloride.
-
Remove the excess SOCl₂ by distillation under reduced pressure. The resulting crude (4-(bis(2-chloroethyl)amino)phenyl)acetyl chloride is used directly in the next step.
-
Dissolve L-phenylalanine ethyl ester hydrochloride (1.0 eq) in an anhydrous solvent like dichloromethane.
-
Add triethylamine (2.2 eq) to neutralize the hydrochloride and the HCl that will be generated during the reaction. Stir for 30 minutes.
-
Cool the solution to 0 °C and add a solution of the crude acid chloride in dichloromethane dropwise.
-
Stir the reaction mixture at 0 °C for 2 hours and then at room temperature overnight.[7]
-
Wash the reaction mixture successively with dilute HCl, saturated sodium bicarbonate solution, and brine.
-
Dry the organic layer over anhydrous Na₂SO₄, filter, and evaporate the solvent to yield crude (2-(4-(bis(2-chloroethyl)amino)phenyl)acetyl)phenylalanine ethyl ester.
Step 2.3: Saponification to Yield the Final Product
The final step is the hydrolysis of the ethyl ester to the free carboxylic acid.
Experimental Protocol:
-
Dissolve the crude ethyl ester from the previous step in a mixture of ethanol and water.
-
Add a solution of sodium hydroxide (1.1 eq) and stir the mixture at room temperature until TLC indicates the disappearance of the starting material.
-
Remove the ethanol under reduced pressure.
-
Dilute the remaining aqueous solution with water and wash with ether to remove any unreacted ester.
-
Cool the aqueous layer in an ice bath and acidify to a pH of approximately 4-5 with dilute HCl.
-
The final product, (2-(4-(bis(2-chloroethyl)amino)phenyl)acetyl)phenylalanine, will precipitate out of the solution.
-
Collect the solid by filtration, wash with cold water, and dry under vacuum. Further purification can be achieved by recrystallization.
Data Presentation
The following tables summarize the properties of the key compounds in this synthesis.
Table 1: Properties of Starting Materials and Intermediates
| Compound Name | Molecular Formula | Molecular Weight ( g/mol ) | Melting Point (°C) | Reference |
| 4-Aminophenylacetic Acid | C₈H₉NO₂ | 151.16 | 201 (dec.) | |
| 4-(bis(2-chloroethyl)amino)phenylacetic acid | C₁₂H₁₅Cl₂NO₂ | 276.16 | N/A | [2] |
| L-Phenylalanine Ethyl Ester Hydrochloride | C₁₁H₁₆ClNO₂ | 229.70 | ~158 | [9] |
Table 2: Properties of the Final Product
| Compound Name | Molecular Formula | Molecular Weight ( g/mol ) | CAS Number |
| (2-(4-(bis(2-chloroethyl)amino)phenyl)acetyl)phenylalanine | C₂₁H₂₄Cl₂N₂O₃ | 439.34 | 12684-20-7 |
Diagrams
Synthesis Workflow
The following diagram illustrates the complete synthetic pathway for (2-(4-(bis(2-chloroethyl)amino)phenyl)acetyl)phenylalanine.
References
- 1. researchgate.net [researchgate.net]
- 2. Reactions of 4-bis(2-chloroethyl)aminophenylacetic acid (phenylacetic acid mustard) in physiological solutions - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
- 3. asianpubs.org [asianpubs.org]
- 4. US3032584A - p-bis-(2-chloroethyl) aminophenylalanine and the process for the production thereof - Google Patents [patents.google.com]
- 5. US20160016889A1 - An Improved Process for the Synthesis of Melphalan and the Hydrochloride Salt - Google Patents [patents.google.com]
- 6. scispace.com [scispace.com]
- 7. scielo.br [scielo.br]
- 8. files.core.ac.uk [files.core.ac.uk]
- 9. rsc.org [rsc.org]
